Cas no 1955530-74-1 (2-(tert-butoxy)carbonylbicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonylbicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 1955530-74-1
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• MDL: MFCD29991553
• CID: 4631417
• PubChem ID: 122155691
• Update Time: 2025-06-11

2-(tert-butoxy)carbonylbicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(tert-butoxy)carbonyl]bicyclo[2.2.1]heptane-2-carboxylic acid
• Z2512942893
• 2-[(2-methylpropan-2-yl)oxycarbonyl]bicyclo[2.2.1]heptane-2-carboxylic acid
• 2-(tert-butoxy)carbonylbicyclo2.2.1heptane-2-carboxylic acid

• MDL： MFCD29991553
• Inchi： 1S/C13H20O4/c1-12(2,3)17-11(16)13(10(14)15)7-8-4-5-9(13)6-8/h8-9H,4-7H2,1-3H3,(H,14,15)
• InChI Key： JHHHMSZSSJJDLJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(C(=O)O)CC2CCC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6

Additional information on 2-(tert-butoxy)carbonylbicyclo2.2.1heptane-2-carboxylic acid

2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1955530-74-1): An Overview

2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1955530-74-1) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic structure and tert-butoxycarbonyl (Boc) protecting group, offers a range of applications and potential uses in the development of novel therapeutic agents.

The tert-butoxycarbonyl (Boc) protecting group is a widely used functional group in organic synthesis, particularly in the preparation of peptides and other complex molecules. The Boc group is known for its stability under mild acidic conditions and its ease of removal under stronger acidic conditions, making it an ideal choice for protecting amino groups during multi-step syntheses. In the context of 2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid, the Boc group plays a crucial role in maintaining the integrity of the molecule during various synthetic transformations.

The bicyclo[2.2.1]heptane framework is a seven-membered ring with two fused five-membered rings, providing a rigid and stable structure that can be functionalized in multiple ways. This structural rigidity is advantageous in medicinal chemistry, as it can influence the conformational properties of molecules and their interactions with biological targets. The presence of the carboxylic acid group further enhances the versatility of this compound, allowing for a wide range of chemical reactions such as esterification, amide formation, and coupling reactions with other functional groups.

Recent studies have highlighted the potential of 2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid in the development of new drugs and therapeutic agents. For instance, researchers at the University of California, San Francisco, have explored the use of this compound as a scaffold for designing inhibitors of specific enzymes involved in various diseases, including cancer and neurodegenerative disorders. The rigid bicyclic structure provides a stable platform for attaching functional groups that can enhance binding affinity and selectivity towards target proteins.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University investigated the use of 2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid as a building block for synthesizing small molecules with potent anti-inflammatory properties. The compound's ability to undergo selective functionalization allowed researchers to create a library of derivatives with varying degrees of anti-inflammatory activity, demonstrating its potential as a lead compound for drug discovery.

The synthetic accessibility of 2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid has also been a subject of interest in organic chemistry research. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials, making it an attractive choice for large-scale production and industrial applications. For example, a recent publication in Organic Letters described a novel one-pot synthesis method that significantly reduces reaction time and improves yield compared to traditional multi-step approaches.

In addition to its applications in drug discovery and medicinal chemistry, 2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid has shown promise in materials science and polymer chemistry. The rigid bicyclic structure can be incorporated into polymers to enhance their mechanical properties and thermal stability, making them suitable for use in advanced materials such as coatings, adhesives, and composites.

Overall, 2-(tert-butoxy)carbonylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1955530-74-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on new drug candidates, advanced materials, and other innovative applications.